Cas no 1868383-20-3 ((3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid)

• Product Name: (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid
• CAS No: 1868383-20-3
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 6243992
• PubChem ID: 165829655
• Update Time: 2025-05-23

(3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1286530
• 1868383-20-3
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid

• Inchi： 1S/C14H27NO4/c1-9(13(2,3)4)10(8-11(16)17)15-12(18)19-14(5,6)7/h9-10H,8H2,1-7H3,(H,15,18)(H,16,17)/t9?,10-/m0/s1
• InChI Key： BUFYQRXDRPAYRZ-AXDSSHIGSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H](CC(=O)O)C(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid

Recent Advances in the Study of (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS: 1868383-20-3)

In recent years, the compound (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS: 1868383-20-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for peptide synthesis and as a precursor for bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group and the chiral center at the 3S position make this compound a valuable intermediate in the synthesis of complex molecules with high stereochemical purity.

Recent studies have focused on optimizing the synthetic routes for (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid to improve yield and scalability. One notable advancement is the development of a stereoselective enzymatic synthesis method, which offers a greener alternative to traditional chemical synthesis. This approach not only enhances the enantiomeric purity of the product but also reduces the environmental impact associated with heavy metal catalysts and organic solvents. Researchers have reported yields exceeding 85% with enantiomeric purity >99%, making this method highly attractive for industrial applications.

The pharmacological potential of derivatives of (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid has also been a subject of investigation. Preliminary in vitro studies have demonstrated that certain derivatives exhibit promising activity as inhibitors of key enzymes involved in inflammatory pathways. For instance, one derivative showed potent inhibition of cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs. Further structure-activity relationship (SAR) studies are underway to optimize the potency and selectivity of these derivatives.

In addition to its applications in drug discovery, (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid has been utilized in the development of peptide-based therapeutics. The Boc-protected amino acid moiety serves as a critical component in the solid-phase peptide synthesis (SPPS) of peptides with enhanced stability and bioavailability. Recent work has highlighted its use in the synthesis of cyclic peptides targeting GPCRs, where the rigid structure of the compound contributes to improved binding affinity and metabolic stability.

Despite these advancements, challenges remain in the large-scale production and application of (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid. Issues such as cost-effective purification methods and the need for further toxicological evaluations must be addressed to facilitate its transition from research laboratories to clinical settings. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS: 1868383-20-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in drug development, peptide synthesis, and beyond. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.